Cas no 2171456-71-4 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171456-71-4
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6069515
• PubChem ID: 165807989
• Update Time: 2025-05-25

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid
• 2171456-71-4
• EN300-1517230
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C25H25N3O6/c1-25(2,3)21(23(30)31)27-22(29)19-12-20(34-28-19)26-24(32)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-12,18,21H,13H2,1-3H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： HDOOYDQKHHPFOV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC(C(=O)O)C(C)(C)C)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 131Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171456-71-4, named 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 1,2-oxazole ring, and a butanoic acid moiety. The integration of these functional groups makes it a versatile molecule with applications in peptide synthesis, bioconjugation, and as a precursor for advanced pharmaceutical agents.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the amine functionality during synthesis. Its presence ensures that the molecule can be easily manipulated in various synthetic pathways without interference from the amine group. Recent studies have highlighted the importance of Fmoc-based reagents in improving the efficiency of solid-phase peptide synthesis (SPPS), particularly in the construction of cyclic peptides and macrocycles. The 1,2-oxazole ring further enhances the molecule's reactivity and selectivity, making it an attractive candidate for click chemistry applications.

The butanoic acid moiety introduces additional functional diversity to the molecule. This group can participate in esterification reactions or serve as a scaffold for further modifications. Recent research has demonstrated that molecules with similar structures exhibit promising bioavailability and pharmacokinetic profiles when used as drug delivery agents. For instance, derivatives of this compound have been explored as carriers for targeted drug delivery systems due to their ability to encapsulate hydrophobic drugs while maintaining biocompatibility.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the formation of the Fmoc derivative followed by coupling reactions to introduce the oxazole ring and the butanoic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process. These methods not only enhance yield but also reduce reaction times, making large-scale production feasible.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution of the molecule, thereby affecting its reactivity in various chemical transformations. Additionally, molecular dynamics simulations have shown that the compound exhibits favorable solubility profiles in both aqueous and organic solvents, which is critical for its application in biological systems.

In terms of biological applications, this compound has shown potential as an inhibitor of key enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity to mammalian cells. Furthermore, its use as a building block for antibody-drug conjugates (ADCs) has been explored due to its compatibility with thiol-mediated conjugation strategies.

The integration of green chemistry principles into the synthesis and application of this compound has also been a focus of recent research efforts. By utilizing renewable feedstocks and minimizing waste generation during synthesis, researchers aim to reduce the environmental footprint associated with its production. Such sustainable practices align with global initiatives to promote eco-friendly chemical manufacturing processes.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-3,3-dimethylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in peptide synthesis and drug development while offering opportunities for innovation in sustainable chemical practices. As research continues to uncover new functionalities and applications for this compound, it is poised to make significant contributions to advancing modern medicine and biotechnology.